Cas no 431932-36-4 (3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

3-[3-(4-Methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a heterocyclic compound featuring a quinazolinone core modified with a 4-methylpiperazine-propyl side chain and a thione group at the 2-position. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to its ability to interact with biological targets such as enzymes or receptors. The presence of the methylpiperazine moiety enhances solubility and bioavailability, while the thione group may contribute to metal-binding properties or serve as a reactive site for further derivatization. Its well-defined synthetic pathway allows for consistent purity, making it suitable for research applications in drug discovery and biochemical studies.
3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one structure
431932-36-4 structure
Product Name:3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
CAS No:431932-36-4
MF:C16H22N4OS
MW:318.437081813812
CID:5331379
PubChem ID:17568547
Update Time:2025-06-13

3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(4-methylpiperazin-1-yl)propyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
    • BDBM50499564
    • 3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one
    • 3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
    • Inchi: 1S/C16H22N4OS/c1-18-9-11-19(12-10-18)7-4-8-20-15(21)13-5-2-3-6-14(13)17-16(20)22/h2-3,5-6H,4,7-12H2,1H3,(H,17,22)
    • InChI Key: PHUOZIWRHGFIBJ-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=CC=2C(N1CCCN1CCN(C)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 422
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70.9

3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Pricemore >>

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Additional information on 3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Comprehensive Overview of 3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 431932-36-4)

3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 431932-36-4) is a heterocyclic compound with a unique structural framework combining a quinazolinone core and a 4-methylpiperazine moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfanylidene and tetrahydroquinazolinone groups contributes to its versatile reactivity, making it a valuable intermediate for synthesizing biologically active molecules.

In recent years, the demand for novel heterocyclic compounds like 3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has surged, driven by advancements in targeted therapy and precision medicine. Researchers are particularly interested in its potential role as a kinase inhibitor or receptor modulator, given its structural similarity to known pharmacophores. The compound's CAS No. 431932-36-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry.

One of the key features of this compound is its sulfanylidene group, which enhances its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This property aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for high binding affinity. Additionally, the 4-methylpiperazine side chain improves solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of 3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one typically involves multi-step organic reactions, including cyclocondensation and alkylation processes. Recent publications highlight innovative methodologies to improve yield and purity, catering to the needs of high-throughput screening programs. Its CAS No. 431932-36-4 is often referenced in patents and research papers, underscoring its industrial and academic significance.

From an SEO perspective, terms like "quinazolinone derivatives", "sulfanylidene compounds", and "4-methylpiperazine-based drugs" are highly searched in conjunction with this compound. These keywords reflect user interest in its therapeutic potential and mechanistic studies. Furthermore, the rise of AI-driven drug discovery has amplified inquiries into structurally complex molecules like this one, as computational models prioritize scaffolds with favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles.

In conclusion, 3-[3-(4-methylpiperazin-1-yl)propyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 431932-36-4) represents a promising candidate for further investigation in drug development. Its unique chemical properties and alignment with contemporary research trends make it a subject of enduring interest. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the next generation of bioactive molecules.

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